3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H15FINO4S
• Molecular Weight: 523.3 g/mol
• IUPAC Name: (5E)-3-[(2-fluorophenyl)methyl]-5-[(3-iodo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H15FINO4S/c1-3-8-28-19-16(23)9-13(10-17(19)27-2)11-18-20(25)24(21(26)29-18)12-14-6-4-5-7-15(14)22/h1,4-7,9-11H,8,12H2,2H3/b18-11+
• InChI Key: VOTITQJGDNVWGO-WOJGMQOQSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC=CC=C3F)I)OCC#C
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3F)I)OCC#C

Description

3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione, also known as FIB-4, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FIB-4 is a thiazolidinedione derivative, a class of compounds that have been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties.

Mechanism of Action

The mechanism of action of 3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been proposed that this compound exerts its anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the expression of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties. Additionally, this compound has been shown to activate PPARγ, a nuclear receptor that plays a key role in glucose and lipid metabolism, which may contribute to its anti-diabetic properties.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells, induces cell cycle arrest, and promotes apoptosis. This compound has also been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is its potential therapeutic applications. This compound has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties, which make it a potential candidate for the treatment of various diseases. Additionally, this compound is relatively easy to synthesize, which makes it a useful tool for studying its mechanism of action.
One of the limitations of this compound is its potential toxicity. In vitro studies have shown that this compound can induce cytotoxicity in cancer cells at high concentrations. Additionally, this compound has been shown to induce liver toxicity in animal models at high doses. Therefore, further studies are needed to determine the optimal dose and safety profile of this compound.

Future Directions

There are several future directions for the study of 3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione. One direction is to further investigate its mechanism of action. Although some studies have suggested that this compound exerts its anti-tumor activity by inducing cell cycle arrest and apoptosis, the exact molecular mechanism is not fully understood. Therefore, further studies are needed to elucidate the molecular targets of this compound.
Another future direction is to investigate the potential of this compound as a therapeutic agent in animal models of various diseases. Although this compound has shown promising results in vitro, further studies are needed to determine its efficacy and safety in vivo.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties, which make it a potential candidate for the treatment of various diseases. Further studies are needed to elucidate its mechanism of action and determine its safety and efficacy in animal models.

Synthesis Methods

The synthesis of 3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 3-iodo-5-methoxy-4-(2-propynyloxy)benzaldehyde with 2-fluorobenzylamine, which results in the formation of an imine intermediate. This intermediate is then reacted with thiazolidine-2,4-dione in the presence of a base such as potassium carbonate to yield this compound.

Scientific Research Applications

3-(2-Fluorobenzyl)-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and melanoma. This compound has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, this compound has been shown to have anti-diabetic properties, which make it a potential candidate for the treatment of type 2 diabetes.